ethyl 5-{[(2-benzoylhydrazino)carbonyl]amino}-2,4-dimethyl-1H-pyrrole-3-carboxylate

• IUPAC Name: ethyl 5-(benzamidocarbamoylamino)-2,4-dimethyl-1H-pyrrole-3-carboxylate
• InChI: InChI=1S/C17H20N4O4/c1-4-25-16(23)13-10(2)14(18-11(13)3)19-17(24)21-20-15(22)12-8-6-5-7-9-12/h5-9,18H,4H2,1-3H3,(H,20,22)(H2,19,21,24)
• InChI Key: MYPUUDNDWDGWNU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(NC(=C1C)NC(=O)NNC(=O)C2=CC=CC=C2)C
• Molecular Formula: C17H20N4O4
• Molecular Weight: 344.4 g/mol

Description

The compound “ethyl 5-{[(2-benzoylhydrazino)carbonyl]amino}-2,4-dimethyl-1H-pyrrole-3-carboxylate” is a pyrrole derivative. Pyrrole is a biologically active scaffold known for its diverse nature of activities. The combination of different pharmacophores in a pyrrole ring system has led to the formation of more active compounds.

Synthesis Analysis

The synthesis of pyrrole derivatives often involves the condensation of carboxylic acid moiety with substituted amine under reflux conditions followed by acid-mediated cyclization. This results in the formation of N-acyl derivative of pyrrole.

Chemical Reactions Analysis

The chemical reactions involving pyrrole derivatives are diverse. They can undergo a variety of reactions including Paal-Knorr pyrrole condensation, metal-catalyzed conversion of primary diols and amines to pyrroles, and Cu/ABNO-catalyzed aerobic oxidative coupling of diols and primary amines.

Future Directions

Pyrrole and its derivatives have been the focus of many researchers due to their diverse therapeutic response profile. They have been explored for their maximum potential against several diseases or disorders. Future research may continue to explore this skeleton for its potential therapeutic applications.